Cas no 1649427-38-2 (((2R,3R,4R,5R)-3-acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl acetate)

• Product Name: ((2R,3R,4R,5R)-3-acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl acetate
• CAS No: 1649427-38-2
• MF: C₁₄H₁₇FN₂O₇
• MW: 344.292387723923
• CID: 4612524
• PubChem ID: 117852448
• Update Time: 2024-11-06

((2R,3R,4R,5R)-3-acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4R,5R)-3-acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl acetate
• Uridine, 2'-deoxy-2'-fluoro-2'-methyl-, 3',5'-diacetate, (2'R)-
• 1649427-38-2
• SCHEMBL16438958
• ((2R,3R,4R,5R)-3-Acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methylacetate

• Inchi： 1S/C14H17FN2O7/c1-7(18)22-6-9-11(23-8(2)19)14(3,15)12(24-9)17-5-4-10(20)16-13(17)21/h4-5,9,11-12H,6H2,1-3H3,(H,16,20,21)/t9-,11-,12-,14-/m1/s1
• InChI Key： BZKIFHNTGXSASD-XIDUGBJDSA-N
• SMILES： C(OC(=O)C)[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@@](F)(C)[C@@H]1OC(=O)C

Computed Properties

• Exact Mass: 344.10197905g/mol
• Monoisotopic Mass: 344.10197905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 111Ų